N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide
Overview
Description
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide, also known as DTG, is a synthetic compound that belongs to the piperazine class of drugs. It was first synthesized in the 1980s and has been the subject of extensive scientific research due to its potential applications in the treatment of various diseases.
Mechanism of Action
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide acts as a selective agonist at the sigma-1 receptor, which is a protein that is involved in various cellular processes, including cell survival, proliferation, and differentiation. Activation of the sigma-1 receptor by N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide has been shown to have neuroprotective effects and to modulate the release of various neurotransmitters in the brain.
Biochemical and physiological effects:
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide has been shown to have a number of biochemical and physiological effects, including the modulation of various neurotransmitters in the brain, the reduction of inflammation, and the promotion of cell survival and proliferation. It has also been shown to have analgesic effects and to reduce drug-seeking behavior in animal models.
Advantages and Limitations for Lab Experiments
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the sigma-1 receptor, as well as its ability to cross the blood-brain barrier. However, its relatively short half-life and limited solubility in aqueous solutions can pose challenges for its use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide, including the development of more potent and selective analogs, the investigation of its potential use in the treatment of neurodegenerative diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide may have applications in the field of drug discovery, as a tool for identifying new therapeutic targets and as a potential lead compound for the development of novel drugs.
Scientific Research Applications
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide has been extensively studied for its potential use in the treatment of various diseases, including schizophrenia, depression, and anxiety. It has also been investigated for its potential use as a pain reliever and as a treatment for drug addiction.
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2N3OS/c17-14-2-1-13(9-15(14)18)19-16(22)21-6-4-20(5-7-21)10-12-3-8-23-11-12/h1-3,8-9,11H,4-7,10H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBQLCNNZMJYHSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CSC=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride](/img/structure/B3404499.png)
![2-{[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-benzylacetamide](/img/structure/B3404510.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)prop-2-en-1-one](/img/structure/B3404516.png)
![4-{[(4-Ethenylphenyl)methyl]sulfanyl}-5-[(4-methylphenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one](/img/structure/B3404518.png)
![N-(4-bromophenyl)-2-{[7-(3-methoxyphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetamide](/img/structure/B3404526.png)
![N-(3-chlorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide](/img/structure/B3404550.png)
![N-(4-bromo-2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide](/img/structure/B3404594.png)